Cas no 1569514-98-2 (2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine)

2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine is a heterocyclic compound featuring a fused pyrrolopyrazine core with bromo and chloro substituents at the 2- and 3-positions, respectively. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in medicinal chemistry and materials science. The presence of halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of complex derivatives. Its rigid aromatic framework contributes to stability, while the electron-deficient nature of the pyrazine ring facilitates nucleophilic substitution. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and optoelectronic materials.

2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine structure

1569514-98-2 structure

Product Name:2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine

CAS No:1569514-98-2

MF:C₆H₃BrClN₃

MW:232.465118646622

CID:5066220

PubChem ID:90041361

Update Time:2026-03-01

2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

- 2-bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine
- HSMNZAAANMEUSY-UHFFFAOYSA-N
- MFCD31635898
- SCHEMBL15570080
- 1569514-98-2
- Y14660
- 2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine
- Inchi： 1S/C6H3BrClN3/c7-4-5(8)11-6-3(10-4)1-2-9-6/h1-2H,(H,9,11)
- InChI Key： HSMNZAAANMEUSY-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C2C(C=CN2)=N1)Cl

Computed Properties

Exact Mass: 230.91989g/mol
Monoisotopic Mass: 230.91989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 41.6

2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM362734-250mg	2-bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine	1569514-98-2	95%+	250mg	$451	2023-02-17
Chemenu	CM362734-1g	2-bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine	1569514-98-2	95%+	1g	$1127	2023-02-17
1PlusChem	1P021RTZ-250mg	2-BROMO-3-CHLORO-5H-PYRROLO[2,3-B]PYRAZINE	1569514-98-2	95%	250mg	$477.00	2024-06-20
abcr	AB593425-250mg	2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine; .	1569514-98-2		250mg	€663.90	2025-08-07
abcr	AB593425-1g	2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine; .	1569514-98-2		1g	€1575.00	2025-08-07
eNovation Chemicals LLC	Y1358544-50mg	2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine	1569514-98-2	97%	50mg	$160	2025-08-07
eNovation Chemicals LLC	Y1358544-100mg	2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine	1569514-98-2	97%	100mg	$250	2025-08-07
eNovation Chemicals LLC	Y1358544-250mg	2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine	1569514-98-2	97%	250mg	$445	2025-08-07
eNovation Chemicals LLC	Y1358544-1g	2-Bromo-3-chloro-5H-pyrrolo[2,3-b]pyrazine	1569514-98-2	97%	1g	$1070	2025-08-07
BAI LING WEI Technology Co., Ltd.	R64BD01125774-50mg		1569514-98-2	97%	50mg	￥934	2025-08-07